3-(1,3-dihydro-2H-isoindol-2-yl)-3-(4-methoxyphenyl)-1-propanol

• IUPAC Name: 3-(1,3-dihydroisoindol-2-yl)-3-(4-methoxyphenyl)propan-1-ol
• InChI: InChI=1S/C18H21NO2/c1-21-17-8-6-14(7-9-17)18(10-11-20)19-12-15-4-2-3-5-16(15)13-19/h2-9,18,20H,10-13H2,1H3
• InChI Key: YRSWYBTYHXZIOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CCO)N2CC3=CC=CC=C3C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

3-(1,3-dihydro-2H-isoindol-2-yl)-3-(4-methoxyphenyl)-1-propanol, also known as 4-Methoxy-2-(1,3-dihydro-2H-isoindol-2-yl)propanol, is a small molecule that has been studied for its potential applications in scientific research. It is a derivative of the isoindolone class of compounds, which are known for their diverse range of biological activities. This compound has been studied for its potential as an inhibitor of enzymes involved in signal transduction pathways, as well as for its anti-inflammatory, anti-viral, and anti-cancer activities.

Scientific Research Applications

• Synthesis and Derivative Formation :

  • This compound has been synthesized from related phenol compounds through various chemical reactions, demonstrating its potential as a precursor in organic synthesis (Pepper, Sundaram, & Dyson, 1971).
  • It has also been used to create a range of chemical derivatives, highlighting its versatility in chemical reactions (Bremner & Thirasasana, 1982).

• Corrosion Inhibition :

  • Derivatives of this compound have shown potential as corrosion inhibitors, protecting materials like mild steel in acidic environments (Olasunkanmi & Ebenso, 2019).

• Chromatographic Analysis :

  • It has been used in studies to understand chromatographic behavior, providing insights into the separation and analysis of complex mixtures (Guan & Guiochon, 1996).

• Role in Medicinal Chemistry :

  • While the specific compound 3-(1,3-dihydro-2H-isoindol-2-yl)-3-(4-methoxyphenyl)-1-propanol has not been directly linked to pharmaceutical applications, its structural relatives have been explored in medicinal chemistry for their potential therapeutic properties (Shetty & Nelson, 1988).

• Material Science Applications :

  • This compound and its derivatives have been studied for their potential applications in material science, particularly in the context of high-pressure measurements and molecular dynamics (Kołodziej et al., 2020).